Cas no 33269-57-7 (Ferrocene,1,1'-(thiodiethylidene)- (9CI))

• Product Name: Ferrocene,1,1'-(thiodiethylidene)- (9CI)
• CAS No: 33269-57-7
• MF: C₁₄H₁₆FeS
• MW: 272.18684387207
• CID: 306908
• PubChem ID: 3036948
• Update Time: 2025-04-19

Ferrocene,1,1'-(thiodiethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-(thiodiethylidene)- (9CI)
• 5-[1-(1-cyclopenta-2,4-dien-1-ylethylsulfanyl)ethyl]cyclopenta-1,3-diene,iron(2+)
• 1,1'-(Thiodiethylidene)ferrocne
• 5-[1-(1-cyclopenta-2,4-dien-1-ylethylsulfanyl)ethyl]cyclopenta-1,3-diene
• AC1MI21N
• EX 10-478
• Ferrocene, 1,1'-(thiodiethylidene)-
• Ferrocne, 1,1'-(thiodiethylidene)-
• LS-68817
• MDL 80478
• NSC 317937
• UNII-FH86543XZI
• MDL-80478
• NSC-317937
• 2-[1-(1-cyclopenta-1,4-dien-1-ylethylsulfanyl)ethyl]cyclopenta-1,3-diene;iron(2+)
• Q27277989
• FH86543XZI
• 33269-57-7
• 1,1'-(thiodiethylidene)ferrocene

• Inchi： 1S/C14H16S.Fe/c1-11(13-7-3-4-8-13)15-12(2)14-9-5-6-10-14;/h3-12H,1-2H3;/q-2;+2
• InChI Key： BAWCBYSSERFTKX-UHFFFAOYSA-N
• SMILES： [Fe+2].S(C(C)C1C=C[CH-]C=1)C(C)C1C=C[CH-]C=1

Computed Properties

• Exact Mass: 272.05264
• Monoisotopic Mass: 272.032207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 3.17810